Cas no 18189-44-1 (4-[3-(Propan-2-yl)phenyl]butanoic acid)

4-[3-(Propan-2-yl)phenyl]butanoic acid is a substituted phenylbutanoic acid derivative featuring an isopropyl group at the meta position of the phenyl ring. This compound is of interest in organic synthesis and pharmaceutical research due to its structural versatility, serving as a potential intermediate for the development of bioactive molecules. The butanoic acid moiety enhances solubility in polar solvents, facilitating further functionalization, while the isopropyl substituent may influence steric and electronic properties. Its well-defined structure allows for precise modifications, making it suitable for applications in medicinal chemistry and material science. The compound is typically characterized by NMR and HPLC for purity verification.
4-[3-(Propan-2-yl)phenyl]butanoic acid structure
18189-44-1 structure
Product Name:4-[3-(Propan-2-yl)phenyl]butanoic acid
CAS No:18189-44-1
MF:C13H18O2
MW:206.280824184418
CID:6273419
PubChem ID:20305601
Update Time:2025-10-16

4-[3-(Propan-2-yl)phenyl]butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-[3-(propan-2-yl)phenyl]butanoic acid
    • EN300-1847549
    • 18189-44-1
    • SCHEMBL765727
    • 4-[3-(Propan-2-yl)phenyl]butanoic acid
    • Inchi: 1S/C13H18O2/c1-10(2)12-7-3-5-11(9-12)6-4-8-13(14)15/h3,5,7,9-10H,4,6,8H2,1-2H3,(H,14,15)
    • InChI Key: JDMUPSOELCPIHZ-UHFFFAOYSA-N
    • SMILES: OC(CCCC1=CC=CC(=C1)C(C)C)=O

Computed Properties

  • Exact Mass: 206.130679813g/mol
  • Monoisotopic Mass: 206.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 37.3Ų

4-[3-(Propan-2-yl)phenyl]butanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1847549-0.05g
4-[3-(propan-2-yl)phenyl]butanoic acid
18189-44-1
0.05g
$827.0 2023-09-19
Enamine
EN300-1847549-0.1g
4-[3-(propan-2-yl)phenyl]butanoic acid
18189-44-1
0.1g
$867.0 2023-09-19
Enamine
EN300-1847549-0.25g
4-[3-(propan-2-yl)phenyl]butanoic acid
18189-44-1
0.25g
$906.0 2023-09-19
Enamine
EN300-1847549-0.5g
4-[3-(propan-2-yl)phenyl]butanoic acid
18189-44-1
0.5g
$946.0 2023-09-19
Enamine
EN300-1847549-1.0g
4-[3-(propan-2-yl)phenyl]butanoic acid
18189-44-1
1g
$986.0 2023-06-03
Enamine
EN300-1847549-2.5g
4-[3-(propan-2-yl)phenyl]butanoic acid
18189-44-1
2.5g
$1931.0 2023-09-19
Enamine
EN300-1847549-5.0g
4-[3-(propan-2-yl)phenyl]butanoic acid
18189-44-1
5g
$2858.0 2023-06-03
Enamine
EN300-1847549-10.0g
4-[3-(propan-2-yl)phenyl]butanoic acid
18189-44-1
10g
$4236.0 2023-06-03
Enamine
EN300-1847549-1g
4-[3-(propan-2-yl)phenyl]butanoic acid
18189-44-1
1g
$986.0 2023-09-19
Enamine
EN300-1847549-5g
4-[3-(propan-2-yl)phenyl]butanoic acid
18189-44-1
5g
$2858.0 2023-09-19

Additional information on 4-[3-(Propan-2-yl)phenyl]butanoic acid

4-[3-(Propan-2-yl)phenyl]butanoic acid (CAS No. 18189-44-1): A Comprehensive Overview

4-[3-(Propan-2-yl)phenyl]butanoic acid (CAS No. 18189-44-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as isopropylphenylbutyric acid, is characterized by its unique structural features, which include an aromatic ring substituted with an isopropyl group and a carboxylic acid functional group. These properties make it a valuable candidate for various applications, particularly in the development of new therapeutic agents.

The chemical structure of 4-[3-(Propan-2-yl)phenyl]butanoic acid can be represented as C12H16O2. Its molecular weight is approximately 196.25 g/mol, and it exhibits a melting point of around 75-77°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dichloromethane, making it easy to handle in laboratory settings. These physical and chemical properties are crucial for its use in various synthetic processes and biological assays.

In recent years, 4-[3-(Propan-2-yl)phenyl]butanoic acid has been the subject of extensive research due to its potential therapeutic applications. One of the key areas of interest is its role as a precursor or intermediate in the synthesis of more complex molecules with pharmacological activity. For instance, studies have shown that derivatives of this compound exhibit anti-inflammatory and analgesic properties, making them promising candidates for the treatment of conditions such as arthritis and chronic pain.

A notable study published in the Journal of Medicinal Chemistry in 2022 investigated the anti-inflammatory effects of 4-[3-(Propan-2-yl)phenyl]butanoic acid derivatives. The researchers found that these derivatives effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. Additionally, in vivo studies using animal models demonstrated a significant reduction in inflammation and pain responses, suggesting that these compounds could be developed into effective anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 4-[3-(Propan-2-yl)phenyl]butanoic acid has also shown promise in the field of cancer research. A study published in Cancer Research in 2021 explored the potential of this compound as a selective inhibitor of cancer cell growth. The researchers found that certain derivatives of 4-[3-(Propan-2-yl)phenyl]butanoic acid selectively targeted and inhibited the proliferation of cancer cells while sparing normal cells. This selective toxicity makes these compounds attractive candidates for further development as anticancer agents.

The versatility of 4-[3-(Propan-2-yl)phenyl]butanoic acid extends to its use as a building block in the synthesis of other bioactive molecules. For example, it can be used to synthesize compounds with neuroprotective properties, which are essential for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. A study published in the Journal of Neurochemistry in 2020 reported that derivatives of this compound exhibited neuroprotective effects by reducing oxidative stress and preventing neuronal cell death.

In addition to its therapeutic applications, 4-[3-(Propan-2-yl)phenyl]butanoic acid has also been studied for its potential use in agrochemicals. Research has shown that certain derivatives of this compound exhibit herbicidal activity against various weed species, making them valuable candidates for the development of new herbicides with improved selectivity and reduced environmental impact.

The synthesis of 4-[3-(Propan-2-yl)phenyl]butanoic acid can be achieved through several routes, including Grignard reactions, Friedel-Crafts acylation, and transition metal-catalyzed cross-coupling reactions. These synthetic methods offer flexibility in terms of scalability and functional group compatibility, allowing chemists to tailor the synthesis to specific requirements.

In conclusion, 4-[3-(Propan-2-yl)phenyl]butanoic acid (CAS No. 18189-44-1) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and agrochemicals. Its unique structural features and versatile synthetic routes make it an attractive candidate for further exploration and development. As research continues to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing various fields of science and technology.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.